Cas no 1553643-91-6 (4-Bromo-1,2-oxazole-3-carbaldehyde)

• Product Name: 4-Bromo-1,2-oxazole-3-carbaldehyde
• CAS No: 1553643-91-6
• MF: C₄H₂BrNO₂
• MW: 175.968180179596
• CID: 6273339
• PubChem ID: 83906143
• Update Time: 2024-01-12

4-Bromo-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1553643-91-6
• 4-bromo-1,2-oxazole-3-carbaldehyde
• EN300-7073079
• 4-Bromo-1,2-oxazole-3-carbaldehyde

• Inchi： 1S/C4H2BrNO2/c5-3-2-8-6-4(3)1-7/h1-2H
• InChI Key： HJVGLLKKTHGSIW-UHFFFAOYSA-N
• SMILES： BrC1=CON=C1C=O

Computed Properties

• Exact Mass: 174.92689g/mol
• Monoisotopic Mass: 174.92689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes